Cas no 1028343-10-3 (Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate)

Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate is a fluorinated pyridine derivative with a thiol group at the 2-position and a methyl ester at the 3-position. The trifluoromethyl group enhances its electron-withdrawing properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The thiol functionality allows for further derivatization via nucleophilic substitution or metal-catalyzed coupling reactions, while the ester group provides versatility for hydrolysis or transesterification. Its structural features contribute to improved metabolic stability and lipophilicity in bioactive compounds. This compound is particularly useful in the development of heterocyclic scaffolds for medicinal chemistry applications, where fluorine incorporation is often desirable for optimizing pharmacokinetic properties.

Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate structure

1028343-10-3 structure

Product Name:Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate

CAS No:1028343-10-3

MF:C₈H₆F₃NO₂S

MW:237.198951244354

CID:1133818

PubChem ID:44558099

Update Time:2025-10-21

Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-sulfanylidene-6-(trifluoromethyl)-1h-pyridine-3-carboxylate
- Methyl 2-mercapto-6-trifluoromethyl-3-pyridinecarboxylate
- CTK8D3638
- SBB065456
- FT-0655855
- A800627
- I02-1109
- 2-sulfanylidene-6-(trifluoromethyl)-1H-pyridine-3-carboxylic acid methyl ester
- EN300-175827
- CS-0236967
- AKOS015891608
- Z1509710255
- Methyl2-mercapto-6-(trifluoromethyl)nicotinate
- DTXSID30659343
- 1028343-10-3
- Methyl 2-mercapto-6-(trifluoromethyl)nicotinate
- DB-058870
- methyl 2-sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate
- Methyl 2-sulfanylidene-6-(trifluoromethyl)-1,2-dihydropyridine-3-carboxylate
- Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate
- Inchi： 1S/C8H6F3NO2S/c1-14-7(13)4-2-3-5(8(9,10)11)12-6(4)15/h2-3H,1H3,(H,12,15)
- InChI Key： LOQDGPGMVYBNLK-UHFFFAOYSA-N
- SMILES： S=C1C(C(=O)OC)=CC=C(C(F)(F)F)N1

Computed Properties

Exact Mass: 237.00700
Monoisotopic Mass: 237.00713409g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 70.4Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 277.8±40.0 °C at 760 mmHg
Flash Point: 121.8±27.3 °C
PSA: 77.99000
LogP: 2.17570
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 2-Sulfanyl-6-(trifluoromethyl)pyridine-3-carboxylate Pricemore >>

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